molecular formula C14H20FNO2 B1224031 4-[4-(4-Fluorophenoxy)butyl]morpholine

4-[4-(4-Fluorophenoxy)butyl]morpholine

Cat. No.: B1224031
M. Wt: 253.31 g/mol
InChI Key: BYSZARZHVKVRGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-[4-(4-Fluorophenoxy)butyl]morpholine is a morpholine derivative characterized by a butyl chain linking a morpholine ring to a 4-fluorophenoxy group. This compound combines the electron-rich morpholine moiety with the lipophilic 4-fluorophenoxy substituent, making it a versatile intermediate in medicinal chemistry. The fluorine atom on the phenoxy group enhances metabolic stability and influences electronic properties, while the morpholine ring contributes to solubility and hydrogen-bonding capacity .

Properties

Molecular Formula

C14H20FNO2

Molecular Weight

253.31 g/mol

IUPAC Name

4-[4-(4-fluorophenoxy)butyl]morpholine

InChI

InChI=1S/C14H20FNO2/c15-13-3-5-14(6-4-13)18-10-2-1-7-16-8-11-17-12-9-16/h3-6H,1-2,7-12H2

InChI Key

BYSZARZHVKVRGF-UHFFFAOYSA-N

SMILES

C1COCCN1CCCCOC2=CC=C(C=C2)F

Canonical SMILES

C1COCCN1CCCCOC2=CC=C(C=C2)F

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural Features of Morpholine Derivatives

Compound Name Substituent on Phenoxy Ring Morpholine Variant Key Structural Differences
4-[4-(4-Fluorophenoxy)butyl]morpholine 4-Fluoro Morpholine Reference compound
4-[4-(3,4-Dimethylphenoxy)butyl]morpholine 3,4-Dimethyl Morpholine Increased steric bulk; altered π-π interactions
4-(4-Nitrophenyl)thiomorpholine 4-Nitro Thiomorpholine Sulfur replaces oxygen; higher lipophilicity
4-[(4-Fluoro-2-methylphenyl)sulfonyl]morpholine 4-Fluoro-2-methyl Morpholine-sulfonyl Sulfonyl group enhances polarity and hydrogen bonding
2-[[1-[4-(4-Fluorophenoxy)butyl]-4-piperidinyl]methylamino]-6-benzothiazolol 4-Fluoro Piperidine Morpholine replaced with piperidine; benzothiazolol addition

Key Observations :

  • Thiomorpholine vs. Morpholine : The sulfur atom in thiomorpholine increases lipophilicity (ClogP ~1.5 higher than morpholine analogues) and introduces a metabolically labile site for oxidation .
  • Substituent Effects: Electron-withdrawing groups (e.g., -NO₂ in 4-(4-nitrophenyl)morpholine) reduce basicity of the morpholine nitrogen (pKa ~6.2 vs. ~8.5 for 4-[4-(4-fluorophenoxy)butyl]morpholine), affecting solubility and target binding .
  • Sulfonyl Derivatives : Compounds like 4-[(4-fluoro-2-methylphenyl)sulfonyl]morpholine exhibit enhanced hydrogen-bonding capacity (e.g., S=O···H-N interactions) and improved thermal stability (melting points >150°C) .

Key Observations :

  • Nucleophilic Aromatic Substitution (SNAr) : Widely used for morpholine/thiomorpholine derivatives with electron-deficient aryl halides (e.g., 4-fluoronitrobenzene) .
  • Transition Metal Catalysis : Nickel or palladium catalysts enable coupling with challenging substrates, such as trifluoromethyl groups .

Table 3: Comparative Properties

Compound Name Molecular Weight LogP Melting Point (°C) Biological Activity
4-[4-(4-Fluorophenoxy)butyl]morpholine 283.33 2.8 110–112 Sodium channel blockade
4-(4-Nitrophenyl)morpholine 238.24 1.2 135–137 Anticancer intermediates
4-[(4-Fluoro-2-methylphenyl)sulfonyl]morpholine 259.30 1.5 156–158 Antimicrobial
2-[[1-[4-(4-Fluorophenoxy)butyl]-4-piperidinyl]methylamino]-6-benzothiazolol 441.52 3.9 114.9 Class III antiarrhythmic

Key Observations :

  • Lipophilicity Trends : Piperidine derivatives (e.g., antiarrhythmic agent in ) exhibit higher LogP values (~3.9) due to aromatic benzothiazolol groups, enhancing blood-brain barrier penetration.
  • Sodium Channel Modulation: 4-[4-(4-Fluorophenoxy)butyl]morpholine analogues show selective interaction with inactivated sodium channels (IC₅₀ ~5 μM), similar to 4-(4-fluorophenoxy)benzoic acid derivatives .

Crystallographic and Stability Insights

  • Crystal Packing : Morpholine derivatives (e.g., 4-(4-nitrophenyl)morpholine) form centrosymmetric dimers via C–H···O interactions, whereas thiomorpholine analogues exhibit face-to-face π-stacking due to sulfur’s larger atomic radius .
  • Thermal Stability : Sulfonyl-containing derivatives demonstrate higher melting points (>150°C) compared to alkyl-linked morpholines (~110°C) due to strong intermolecular forces .

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
4-[4-(4-Fluorophenoxy)butyl]morpholine
Reactant of Route 2
Reactant of Route 2
4-[4-(4-Fluorophenoxy)butyl]morpholine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.